Nortriptyline-d3 Hydrochloride

Specification

• CAS No.: 136765-48-5
• Molecular Formula: C19H18D3N
• Molecular Weight: 266.401
• IUPAC Name: 3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)-N-(trideuteriomethyl)propan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C19H21N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-11,20H,6,12-14H2,1H3;1H/i1D3
• SMILES: CNCCC=C1C2=CC=CC=C2CCC3=CC=CC=C31.Cl

Introduction

Chemical Identity and Structure

Nortriptyline-d3 Hydrochloride is the deuterated form of nortriptyline hydrochloride, containing three deuterium atoms in place of the three hydrogen atoms in the methyl group. The compound maintains the tricyclic structure of the parent compound while incorporating the isotopic labeling that makes it valuable for analytical applications.

Basic Information

Nortriptyline-d3 Hydrochloride has several identifiers that help distinguish it in chemical databases and literature. The compound has specific chemical designations that are crucial for proper identification in research and analytical settings.

Table 1: Chemical Identifiers of Nortriptyline-d3 Hydrochloride

Parameter	Information
CAS Number	203784-52-5
Alternate CAS Number	136765-48-5 (free base)
Molecular Formula	C₁₉H₁₉D₃ClN
IUPAC Name	3-(5,6-dihydrodibenzo[1,2-a:2',1'-d]annulen-11-ylidene)-N-(trideuteriomethyl)propan-1-amine;hydrochloride
InChIKey	SHAYBENGXDALFF-NIIDSAIPSA-N

Physical and Chemical Properties

Property	Value
Molecular Weight	302.86 g/mol
Appearance	White to off-white solid
State	Solid
Isotopic Enrichment	99.9% (d3=99.6%, d2=0.4%)

Nortriptyline-d3 Hydrochloride serves critical functions in analytical chemistry, particularly as a reference standard and internal standard for quantitative analysis of nortriptyline and related compounds.

Use as Reference Standard

Analytical Technique	Application
Gas Chromatography (GC)	Suitable for analysis
Liquid Chromatography (LC)	Suitable for analysis
LC/MS	Quantitation of nortriptyline levels
GC/MS	Quantitation of nortriptyline levels
Isotope Dilution Methods	Accurate quantification

Clinical and Forensic Applications

Nortriptyline-d3 Hydrochloride finds significant applications in clinical toxicology, forensic analysis, urine drug testing, and medication monitoring. The deuterium labeling allows for clear differentiation between the internal standard and the analyte of interest during mass spectrometric analysis, enhancing the accuracy of quantification.

Relationship to Nortriptyline Hydrochloride

Understanding the relationship between Nortriptyline-d3 Hydrochloride and its parent compound provides context for its development and applications.

Comparison with Parent Compound

Nortriptyline hydrochloride, the non-deuterated parent compound, is a tricyclic antidepressant used for the treatment of major depression, dysthymia, and atypical depressions. It is also a metabolite of amitriptyline, another widely used tricyclic antidepressant.

Table 4: Comparison of Nortriptyline-d3 Hydrochloride and Nortriptyline Hydrochloride

Property	Nortriptyline-d3 Hydrochloride	Nortriptyline Hydrochloride
Molecular Formula	C₁₉H₁₉D₃ClN	C₁₉H₂₂ClN
Molecular Weight	302.86 g/mol	302.9 g/mol (computed)
CAS Number	203784-52-5	894-71-3
Primary Use	Reference standard	Antidepressant medication

Significance of Deuteration

The incorporation of deuterium atoms in Nortriptyline-d3 Hydrochloride represents a strategic isotopic labeling approach. Stable heavy isotopes like deuterium have been increasingly incorporated into drug molecules, primarily as tracers for quantitation during drug development processes.

Deuteration has gained attention due to its potential to affect the pharmacokinetic and metabolic profiles of drugs. In the case of Nortriptyline-d3 Hydrochloride, the deuterium labeling provides an internal standard that behaves similarly to the unlabeled compound in chromatographic systems while being distinguishable by mass spectrometry.

Quality control is essential for reference standards used in analytical chemistry, particularly for compounds employed in clinical and forensic applications.

Format	Description	Application
Neat solid	Pure compound	Preparation of custom solutions
Solution in methanol	100 μg/mL (as free base)	Ready-to-use reference standard
Custom concentrations	Various	Specialized analytical applications